Cas no 1701806-37-2 (methyl 2-formyl-4-hydroxy-benzoate)
methyl 2-formyl-4-hydroxy-benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-formyl-4-hydroxybenzoate
- methyl 2-formyl-4-hydroxy-benzoate
- DB-171905
- BS-43132
- 1701806-37-2
- EN300-248864
- SCHEMBL24414556
- Benzoic acid, 2-formyl-4-hydroxy-, methyl ester
- MFCD24681961
- CS-0119549
- BTC80637
- D79386
- Z1511859311
- methyl2-formyl-4-hydroxybenzoate
- SY208102
-
- MDL: MFCD24681961
- Inchi: 1S/C9H8O4/c1-13-9(12)8-3-2-7(11)4-6(8)5-10/h2-5,11H,1H3
- InChI Key: DJJFRPQSYDJWQP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1C=O)O)=O
Computed Properties
- Exact Mass: 180.04225873 g/mol
- Monoisotopic Mass: 180.04225873 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 180.16
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6
methyl 2-formyl-4-hydroxy-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0119549-100mg |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 99.95% | 100mg |
$165.0 | 2022-04-27 | |
| ChemScence | CS-0119549-250mg |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 99.95% | 250mg |
$280.0 | 2022-04-27 | |
| ChemScence | CS-0119549-1g |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 99.95% | 1g |
$675.0 | 2022-04-27 | |
| ChemScence | CS-0119549-5g |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 99.95% | 5g |
$2020.0 | 2022-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190189-100mg |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 98% | 100mg |
¥1411 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190189-250mg |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 98% | 250mg |
¥2052 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1190189-1g |
Methyl 2-formyl-4-hydroxybenzoate |
1701806-37-2 | 98% | 1g |
¥6058 | 2023-04-15 | |
| eNovation Chemicals LLC | D711063-100mg |
methyl 2-formyl-4-hydroxy-benzoate |
1701806-37-2 | 97% | 100mg |
$150 | 2024-07-21 | |
| eNovation Chemicals LLC | D711063-250MG |
methyl 2-formyl-4-hydroxy-benzoate |
1701806-37-2 | 97% | 250mg |
$245 | 2024-07-21 | |
| eNovation Chemicals LLC | D711063-500MG |
methyl 2-formyl-4-hydroxy-benzoate |
1701806-37-2 | 97% | 500mg |
$390 | 2024-07-21 |
methyl 2-formyl-4-hydroxy-benzoate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on methyl 2-formyl-4-hydroxy-benzoate
Methyl 2-Formyl-4-Hydroxy-Benzoate (CAS No. 1701806-37-2): A Comprehensive Overview
Methyl 2-formyl-4-hydroxy-benzoate (CAS No. 1701806-37-2) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical and biological processes. The detailed exploration of this molecule not only highlights its chemical characteristics but also delves into its emerging roles in modern scientific research.
The molecular structure of methyl 2-formyl-4-hydroxy-benzoate consists of a benzoate core substituted with both a formyl group and a hydroxyl group. This bifunctional nature makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules. The presence of the formyl group (–CHO) allows for further derivatization through condensation reactions, while the hydroxyl group (–OH) facilitates hydrogen bonding interactions, enhancing its solubility and reactivity in polar environments.
In recent years, methyl 2-formyl-4-hydroxy-benzoate has been extensively studied for its pharmacological properties. Its derivatives have shown promise in various therapeutic applications, including anti-inflammatory, antioxidant, and antimicrobial effects. The formyl group is particularly noteworthy as it can participate in Schiff base formation, leading to the development of new drug candidates with enhanced bioavailability and target specificity.
One of the most exciting areas of research involving methyl 2-formyl-4-hydroxy-benzoate is its role in medicinal chemistry. Researchers have been exploring its potential as a precursor for the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The hydroxyl group's ability to engage in esterification reactions allows for the creation of novel derivatives that exhibit improved pharmacokinetic profiles compared to traditional NSAIDs. These advancements are particularly relevant in the ongoing effort to develop safer and more effective pain management solutions.
The compound's unique chemical properties also make it valuable in materials science. For instance, its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent. Such applications are crucial in catalysis and environmental remediation, where precise control over metal ion concentrations is essential. Additionally, the hydroxyl and formyl groups provide multiple sites for functionalization, enabling the design of smart materials with tailored properties.
Recent studies have also highlighted the role of methyl 2-formyl-4-hydroxy-benzoate in biocatalysis. Its derivatives have been employed as substrates or inhibitors in enzymatic reactions, providing insights into enzyme mechanisms and facilitating the development of novel biocatalytic systems. This research not only advances our understanding of biochemical pathways but also opens up new avenues for industrial applications, such as green chemistry initiatives that aim to reduce reliance on traditional synthetic methods.
The synthesis of methyl 2-formyl-4-hydroxy-benzoate itself is another area of active interest. Modern synthetic approaches have focused on improving yield and purity while minimizing environmental impact. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly effective in achieving these goals. These innovations not only enhance the efficiency of producing this compound but also align with broader sustainability efforts within the chemical industry.
In conclusion, methyl 2-formyl-4-hydroxy-benzoate (CAS No. 1701806-37-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features enable diverse applications in pharmaceuticals, materials science, and biocatalysis. As research continues to uncover new possibilities for this molecule, it is likely to remain a cornerstone in advanced chemical investigations for years to come.
1701806-37-2 (methyl 2-formyl-4-hydroxy-benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)